molecular formula C11H9Cl2NO2 B8675490 Ethyl 3,6-dichloro-2-(cyanomethyl)benzoate

Ethyl 3,6-dichloro-2-(cyanomethyl)benzoate

Cat. No.: B8675490
M. Wt: 258.10 g/mol
InChI Key: YOWINSDTKRAXHF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 3,6-dichloro-2-(cyanomethyl)benzoate is a useful research compound. Its molecular formula is C11H9Cl2NO2 and its molecular weight is 258.10 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H9Cl2NO2

Molecular Weight

258.10 g/mol

IUPAC Name

ethyl 3,6-dichloro-2-(cyanomethyl)benzoate

InChI

InChI=1S/C11H9Cl2NO2/c1-2-16-11(15)10-7(5-6-14)8(12)3-4-9(10)13/h3-4H,2,5H2,1H3

InChI Key

YOWINSDTKRAXHF-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=C(C=CC(=C1CC#N)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of sodium cyanide (75.12 g, 1.53 mol) in water (300 mL) was added dropwise to a solution of ethyl 2-(bromomethyl)-3,6-dichlorobenzoate (253c, 320 g, 1.03 mol) in dimethylsulfoxide (2.4 L) at room temperature. The mixture was stirred at room temperature for 1.5 hours. The reaction mixture was poured into a mixture of water (4 L) and methyl tert-butyl ether (2 L), and the layers separated. The organic layer was washed with water (2 L) and with saturated aqueous sodium chloride solution (2 L), dried over sodium sulfate, and concentrated in vacuo. The residue was purified by silica gel chromatography (eluting with 30:1 petroleum ether/ethyl acetate), affording ethyl 3,6-dichloro-2-(cyanomethyl)benzoate (253d, 150 g, ˜75% pure, 47% yield) as a yellow oil.
Quantity
75.12 g
Type
reactant
Reaction Step One
Quantity
320 g
Type
reactant
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
2.4 L
Type
solvent
Reaction Step One
Quantity
2 L
Type
reactant
Reaction Step Two
Name
Quantity
4 L
Type
solvent
Reaction Step Two

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